Cas no 1894507-13-1 (3-(2,5-difluorophenyl)oxetan-3-ol)

• Product Name: 3-(2,5-difluorophenyl)oxetan-3-ol
• CAS No: 1894507-13-1
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5104274
• Update Time: 2025-11-02

3-(2,5-difluorophenyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanol, 3-(2,5-difluorophenyl)-
• 3-(2,5-difluorophenyl)oxetan-3-ol

• Inchi： 1S/C9H8F2O2/c10-6-1-2-8(11)7(3-6)9(12)4-13-5-9/h1-3,12H,4-5H2
• InChI Key： OKLDGQRVSHWBCP-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC(F)=CC=C2F)(O)C1

Additional information on 3-(2,5-difluorophenyl)oxetan-3-ol

Comprehensive Overview of 3-(2,5-difluorophenyl)oxetan-3-ol (CAS No. 1894507-13-1): Properties, Applications, and Industry Insights

The chemical compound 3-(2,5-difluorophenyl)oxetan-3-ol (CAS No. 1894507-13-1) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material science. This oxetane derivative is characterized by a difluorophenyl group attached to an oxetan-3-ol core, making it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemicals, and advanced polymers, aligning with the growing demand for fluorinated building blocks in modern chemistry.

One of the key reasons behind the rising interest in 3-(2,5-difluorophenyl)oxetan-3-ol is its role in medicinal chemistry. The presence of fluorine atoms enhances the compound's bioavailability and metabolic stability, which are critical factors in developing next-generation therapeutics. Recent studies highlight its utility in designing kinase inhibitors and GPCR-targeted drugs, addressing unmet medical needs in oncology and CNS disorders. Additionally, its oxetane ring contributes to improved solubility and reduced toxicity, making it a preferred choice for prodrug formulations.

From a synthetic perspective, CAS No. 1894507-13-1 serves as a versatile scaffold for organic synthesis. Its reactivity allows for selective modifications, enabling the creation of diverse heterocyclic compounds. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid access to structurally varied libraries is essential. Moreover, the compound's stability under various reaction conditions makes it suitable for flow chemistry and continuous manufacturing processes, which are gaining traction in green chemistry initiatives.

The material science sector also benefits from the unique properties of 3-(2,5-difluorophenyl)oxetan-3-ol. Its incorporation into polymeric materials enhances thermal stability and mechanical strength, catering to applications in high-performance coatings and electronic encapsulants. With the surge in demand for sustainable materials, researchers are investigating its potential in bio-based polymers and recyclable composites, aligning with global sustainability goals.

In terms of market trends, the demand for fluorinated intermediates like 3-(2,5-difluorophenyl)oxetan-3-ol is projected to grow steadily, driven by advancements in precision medicine and smart materials. Industry reports indicate a compound annual growth rate (CAGR) of 6-8% for similar specialty chemicals, reflecting their expanding role in cutting-edge technologies. Furthermore, the compound's compatibility with AI-driven drug discovery platforms positions it as a strategic asset in the era of digital chemistry.

Quality and safety considerations are paramount when handling CAS No. 1894507-13-1. Reputable suppliers adhere to stringent GMP standards and provide comprehensive analytical certificates to ensure purity and consistency. Researchers are advised to consult material safety data sheets (MSDS) and conduct proper risk assessments before use, emphasizing the importance of responsible chemical management in laboratory settings.

Looking ahead, the scientific community anticipates further breakthroughs involving 3-(2,5-difluorophenyl)oxetan-3-ol. Ongoing investigations into its catalytic applications and bioconjugation techniques may unlock new possibilities in targeted drug delivery and diagnostic imaging. As the boundaries of molecular design continue to expand, this compound is poised to play a pivotal role in shaping the future of functional chemicals.